1-(2-chlorobenzyl)-4-(4-nitrobenzyl)piperazine

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-4-[(4-nitrophenyl)methyl]piperazine
• InChI: InChI=1S/C18H20ClN3O2/c19-18-4-2-1-3-16(18)14-21-11-9-20(10-12-21)13-15-5-7-17(8-6-15)22(23)24/h1-8H,9-14H2
• InChI Key: WXVYJXBCGFWGOF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)[N+](=O)[O-])CC3=CC=CC=C3Cl
• Molecular Formula: C18H20ClN3O2
• Molecular Weight: 345.8 g/mol

Description

1-(2-chlorobenzyl)-4-(4-nitrobenzyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The exact mechanism of action of 1-(2-chlorobenzyl)-4-(4-nitrobenzyl)piperazine is not yet fully understood. However, it has been proposed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions are thought to contribute to its antipsychotic and antidepressant activities. Additionally, it has been shown to inhibit the activity of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
This compound has been shown to modulate the levels of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons. These effects are thought to contribute to its therapeutic potential for psychiatric and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-chlorobenzyl)-4-(4-nitrobenzyl)piperazine is its high potency and selectivity for its target receptors. This makes it a valuable tool for studying the role of these receptors in various physiological and pathological processes. However, its high potency also poses a challenge in determining the optimal dosage for in vivo experiments. Additionally, its potential toxicity and side effects need to be carefully evaluated before using it in preclinical and clinical studies.

Future Directions

There are several future directions for research on 1-(2-chlorobenzyl)-4-(4-nitrobenzyl)piperazine. One area of interest is its potential as a therapeutic agent for psychiatric disorders such as schizophrenia and depression. Further studies are needed to elucidate its mechanism of action and optimize its pharmacological properties for clinical use. Another area of interest is its potential as a neuroprotective agent for neurodegenerative diseases such as Parkinson's and Alzheimer's. Future studies should focus on evaluating its efficacy and safety in animal models and developing novel formulations for targeted drug delivery. Additionally, its potential as a tool for studying the role of dopamine and serotonin receptors in the brain should be further explored.

Synthesis Methods

The synthesis of 1-(2-chlorobenzyl)-4-(4-nitrobenzyl)piperazine involves the reaction of 1-(2-chlorobenzyl)piperazine with 4-nitrobenzyl chloride in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then converted into the final product. The yield of the product can be improved by optimizing the reaction conditions, such as the reaction temperature, solvent, and reaction time.

Scientific Research Applications

1-(2-chlorobenzyl)-4-(4-nitrobenzyl)piperazine has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent antipsychotic and antidepressant activities in animal models, making it a promising candidate for the treatment of psychiatric disorders. Additionally, it has been investigated for its potential as a neuroprotective agent in neurodegenerative diseases such as Parkinson's and Alzheimer's.